Cas no 1361876-10-9 (5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361876-10-9
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4801265
• Update Time: 2025-05-24

5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-10-2-4-12(13(15)7-10)9-1-3-11(5-6-16)17-8-9/h1-4,7-8H,5H2
• InChI Key： NSEURHVIOAHZNF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=C(CC#N)C=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Additional information on 5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile

5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile: A Comprehensive Overview

5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile, also known by its CAS number 1361876-10-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its pyridine ring substituted with a 2,4-dichlorophenyl group and an acetonitrile moiety, has garnered attention due to its unique chemical properties and potential uses in drug discovery, materials science, and synthetic chemistry. Recent advancements in research have further elucidated its structural dynamics and functional versatility, making it a subject of interest for both academic and industrial chemists.

The molecular structure of 5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile is defined by the presence of a pyridine ring at the core, which is a six-membered aromatic ring with one nitrogen atom. The substitution pattern includes a 2,4-dichlorophenyl group attached at the 5-position of the pyridine ring and an acetonitrile group at the 2-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it highly suitable for various chemical reactions and applications.

Recent studies have highlighted the role of 5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile in drug design and development. Its ability to act as a building block in the synthesis of bioactive compounds has been extensively explored. For instance, researchers have utilized this compound as a precursor in the development of potential anticancer agents due to its ability to modulate key cellular pathways. The presence of the dichlorophenyl group enhances the molecule's lipophilicity, which is crucial for drug absorption and bioavailability.

In addition to its role in pharmacology, 5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile has found applications in materials science. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated that this compound can be incorporated into thin-film transistors (TFTs), where it contributes to improved charge transport properties. The acetonitrile group plays a pivotal role in modulating the electronic characteristics of the molecule, making it highly suitable for such applications.

The synthesis of 5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile involves a multi-step process that typically begins with the preparation of intermediates such as 5-chloropyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. The use of transition metal catalysts has been particularly beneficial in achieving high-purity products, which are essential for both research and industrial applications.

From an environmental perspective, understanding the fate and behavior of 5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. These studies have revealed that while the compound exhibits moderate persistence in certain environments, it can be effectively degraded by specific microbial communities under controlled conditions.

In conclusion, 5-(2,4-Dichlorophenyl)pyridine-2-acetonitrile, CAS number 1361876-10-9, stands as a testament to the ongoing innovation in organic chemistry. Its diverse applications across drug discovery, materials science, and synthetic chemistry underscore its importance as a versatile building block. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an even greater role in advancing chemical science.